
Menthoglycol: An In-depth Technical Guide on
its Environmental Breakdown and Ecological

Impact

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Menthoglycol

Cat. No.: B013437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Menthoglycol, known scientifically as p-menthane-3,8-diol (PMD), is a widely used active

ingredient in insect repellents, valued for its efficacy and natural origin from the oil of Corymbia

citriodora. This technical guide provides a comprehensive overview of the current

understanding of Menthoglycol's environmental breakdown and ecological impact. A thorough

review of publicly available scientific literature and regulatory documents reveals a significant

data gap in quantitative environmental fate and ecotoxicity studies. This is primarily attributed

to its principal use as a topical repellent, which regulatory bodies like the U.S. Environmental

Protection Agency (EPA) have determined results in negligible direct environmental release.

Consequently, extensive data requirements for environmental fate and non-target organism

toxicity have been waived. This guide synthesizes the available qualitative information, data

from related substances, and outlines standard experimental protocols relevant to the

assessment of substances like Menthoglycol.

Environmental Fate and Biodegradation
There is a notable absence of publicly available, quantitative data on the environmental

persistence and degradation kinetics of Menthoglycol in various environmental compartments

such as soil, water, and air. Regulatory assessments by agencies like the U.S. EPA have
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concluded that due to its use pattern—direct application to human skin—environmental

exposure is minimal. Any potential release into the environment, for instance, through washing

off, is expected to result in negligible concentrations due to dilution.

Despite the lack of detailed studies, Menthoglycol is widely reported by its manufacturers,

such as Citrefine International, to be "readily biodegradable." This suggests that it is unlikely to

persist in the environment. The chemical structure of Menthoglycol, a terpenoid diol, supports

this assertion, as similar naturally occurring compounds are known to be susceptible to

microbial degradation.

A Safety Data Sheet for Citriodiol®, a commercial form of Menthoglycol, states that it is readily

biodegradable and that bioconcentration/accumulation is unlikely.[1] It also indicates that the

substance does not meet the criteria for classification as Persistent, Bioaccumulative, and Toxic

(PBT) or very Persistent and very Bioaccumulative (vPvB).[1]

Anticipated Environmental Breakdown Pathway
While specific degradation pathways for Menthoglycol are not detailed in the available

literature, a hypothetical pathway can be proposed based on the metabolism of similar

terpenoids. The breakdown is expected to be initiated by microbial oxidation of the hydroxyl

groups, followed by ring cleavage and further degradation into smaller, readily metabolizable

organic acids, ultimately leading to mineralization (conversion to CO2 and water).

p-Menthane-3,8-diol
(Menthoglycol)

Microbial Oxidation
(Primary Alcohol Group)

Microbial Oxidation
(Tertiary Alcohol Group)

Aldehyde/Carboxylic Acid
Intermediate

Ring Cleavage
(Microbial Enzymes)

Keto Intermediate

Smaller Organic Acids Mineralization
(CO2 + H2O)

Click to download full resolution via product page

A potential microbial degradation pathway for Menthoglycol.

Ecological Impact and Toxicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b013437?utm_src=pdf-body
https://www.benchchem.com/product/b013437?utm_src=pdf-body
https://www.benchchem.com/product/b013437?utm_src=pdf-body
https://www.entomologicalcommunications.org/index.php/entcom/article/view/ec02013
https://www.entomologicalcommunications.org/index.php/entcom/article/view/ec02013
https://www.benchchem.com/product/b013437?utm_src=pdf-body
https://www.benchchem.com/product/b013437?utm_src=pdf-body-img
https://www.benchchem.com/product/b013437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consistent with the waiver of environmental fate studies, there is a scarcity of publicly available

ecotoxicity data for Menthoglycol for a wide range of aquatic and terrestrial organisms. The

U.S. EPA has stated that due to its use pattern, there is no complete exposure pathway to

terrestrial non-target organisms, and any residues in water from wash-off would be negligible

due to dilution.[2] Therefore, the EPA has no risk concerns for aquatic organisms.[2]

Aquatic Toxicity
While specific LC50 (lethal concentration for 50% of the test population) and EC50 (effective

concentration for 50% of the test population) values for Menthoglycol are not readily available

in the public domain, some studies on the essential oil from which it is derived, Corymbia

citriodora oil, provide some context. It is important to note that this oil contains a mixture of

compounds, and its toxicity cannot be directly attributed to Menthoglycol alone.

One study found that the oil of lemon eucalyptus (containing Menthoglycol) was effective as a

larvicide against the tiger mosquito Aedes albopictus but was also lethal to non-target

mosquitofish (Gambusia affinis) and tadpoles of the frog Pelophylax perezi in the short-term.[3]

Another study on the essential oil of Eucalyptus citriodora and its active compounds showed

toxicity to the mosquito Culex quinquefasciatus and was found to be harmless to an aquatic

predator and honey bees.[4]

A study comparing the cytotoxicity and zebrafish embryo toxicity of Menthoglycol and DEET

found Menthoglycol to be less toxic. This provides some direct, albeit limited, evidence of its

aquatic toxicity profile.

Table 1: Summary of Available Ecological Impact Data
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Test Organism Substance Endpoint Result Source

Zebrafish (Danio

rerio) embryos

p-Menthane-3,8-

diol

Toxicity

Comparison

Less toxic than

DEET
Academic Study

Mosquitofish

(Gambusia

affinis)

Oil of Lemon

Eucalyptus
Toxicity

Lethal in the

short-term
[3]

Tadpoles

(Pelophylax

perezi)

Oil of Lemon

Eucalyptus
Toxicity

Lethal in the

short-term
[3]

Culex

quinquefasciatus

larvae

Eucalyptus

citriodora oil
Toxicity Toxic [4]

Aquatic predator
Eucalyptus

citriodora oil
Toxicity Harmless [4]

Honey bee (Apis

mellifera)

Eucalyptus

citriodora oil
Toxicity Harmless [4]

Experimental Protocols
While specific experimental data for Menthoglycol is limited, this section outlines the standard

methodologies that would be employed to generate such data.

Ready Biodegradability Testing (OECD 301F)
The OECD 301F (Manometric Respirometry Test) is a standard method to assess the ready

biodegradability of a substance.

Objective: To determine the extent and rate of aerobic biodegradation of the test substance in

an aqueous medium by microorganisms.

Methodology:

Test System: Closed respirometer flasks containing a defined volume of mineral medium, the

test substance as the sole carbon source, and an inoculum of aerobic microorganisms
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(typically from activated sludge).

Procedure: The consumption of oxygen by the microbial population during the degradation of

the test substance is measured over a 28-day period. Carbon dioxide produced is absorbed

by a potassium hydroxide solution.

Data Analysis: The amount of oxygen consumed is expressed as a percentage of the

theoretical oxygen demand (ThOD) of the test substance. A substance is considered readily

biodegradable if it reaches a pass level of >60% ThOD within a 10-day window during the

28-day test period.
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Workflow for OECD 301F Ready Biodegradability Test.

Acute Aquatic Toxicity Testing with Fish (OECD 203)
The OECD 203 (Fish, Acute Toxicity Test) is a standard method to determine the acute lethal

toxicity of a substance to fish.

Objective: To determine the concentration of a substance that is lethal to 50% (LC50) of the

test fish over a 96-hour exposure period.

Methodology:

Test Organism: A recommended fish species, such as Zebrafish (Danio rerio) or Rainbow

Trout (Oncorhynchus mykiss).

Test System: Fish are exposed to a range of concentrations of the test substance in a

controlled aquatic environment (static, semi-static, or flow-through system).

Procedure: The number of dead fish in each test concentration is recorded at 24, 48, 72, and

96 hours.

Data Analysis: The 96-hour LC50 value and its confidence limits are calculated using

statistical methods (e.g., probit analysis).
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Workflow for OECD 203 Fish Acute Toxicity Test.

Conclusion
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The available information strongly suggests that Menthoglycol has a favorable environmental

profile, characterized by ready biodegradability and low potential for bioaccumulation. However,

the lack of publicly available, detailed quantitative data on its environmental breakdown and

ecotoxicity is a significant limitation for a comprehensive risk assessment. The primary reason

for this data gap is the regulatory stance that its main use pattern does not lead to significant

environmental exposure. While studies on the source material, Corymbia citriodora oil, offer

some insights into potential ecological effects, these cannot be directly extrapolated to the

purified active ingredient, Menthoglycol. Future research, particularly independent academic

studies, would be invaluable in filling the existing data gaps and providing a more complete and

quantitative understanding of the environmental fate and ecological impact of this widely used

insect repellent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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